Cas no 1105192-58-2 (2-(morpholin-4-yl)-7-phenyl-4H,5H-[1,3]thiazolo[4,5-d]pyridazin-4-one)

• Product Name: 2-(morpholin-4-yl)-7-phenyl-4H,5H-[1,3]thiazolo[4,5-d]pyridazin-4-one
• CAS No: 1105192-58-2
• MF: C₁₅H₁₄N₄O₂S
• MW: 314.362261295319
• MDL: MFCD11986463
• CID: 4560625
• PubChem ID: 33676894
• Update Time: 2024-11-03

2-(morpholin-4-yl)-7-phenyl-4H,5H-[1,3]thiazolo[4,5-d]pyridazin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-Morpholin-4-yl-7-phenyl[1,3]thiazolo[4,5-d]pyridazin-4(5H)-one
• 2-(morpholin-4-yl)-7-phenyl[1,3]thiazolo[4,5-d]pyridazin-4-ol
• 2-(morpholin-4-yl)-7-phenyl-4H,5H-[1,3]thiazolo[4,5-d]pyridazin-4-one
• Thiazolo[4,5-d]pyridazin-4(5H)-one, 2-(4-morpholinyl)-7-phenyl-
• 1105192-58-2
• 2-(morpholin-4-yl)-7-phenyl[1,3]thiazolo[4,5-d]pyridazin-4(5H)-one
• 2-morpholin-4-yl-7-phenyl-5H-[1,3]thiazolo[4,5-d]pyridazin-4-one
• EN300-239389
• STL301348
• F2135-0623
• AKOS016402881
• STL191432
• AKOS005206303

• MDL： MFCD11986463
• Inchi： 1S/C15H14N4O2S/c20-14-12-13(11(17-18-14)10-4-2-1-3-5-10)22-15(16-12)19-6-8-21-9-7-19/h1-5H,6-9H2,(H,18,20)
• InChI Key： MQYXXOOWTVYGRR-UHFFFAOYSA-N
• SMILES： C1(=O)NN=C(C2=CC=CC=C2)C2SC(N3CCOCC3)=NC1=2

Computed Properties

• Exact Mass: 314.08374688g/mol
• Monoisotopic Mass: 314.08374688g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 461
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 95.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines